Cas no 96304-70-0 (8-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-(hydroxymethyl)-1-methyl-2-(1-methylethyl)-1,2,4,5,6,8-hexahydro-3H-[1,4]diazonino[7,6,5-cd]indol-3-one)

• Product name: 8-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-(hydroxymethyl)-1-methyl-2-(1-methylethyl)-1,2,4,5,6,8-hexahydro-3H-[1,4]diazonino[7,6,5-cd]indol-3-one
• CAS No: 96304-70-0
• MF: C₂₇H₃₉N₃O₂
• MW: 437.617467164993
• CID: 1986868
• PubChem ID: 6442998

8-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-(hydroxymethyl)-1-methyl-2-(1-methylethyl)-1,2,4,5,6,8-hexahydro-3H-[1,4]diazonino[7,6,5-cd]indol-3-one Chemical and Physical Properties

Names and Identifiers

• 8-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-(hydroxymethyl)-1-methyl-2-(1-methylethyl)-1,2,4,5,6,8-hexahydro-3H-[1,4]diazonino[7,6,5-cd]indol-3-one
• N-Geranyl-(+-)-indolactam Vs
• N-Geranyl-racemic-indolactam Vs
• 96304-70-0
• 3H-Pyrrolo(4,3,2-gh)-1,4-benzodiazonin-3-one, 8-(3,7-dimethyl-2,6-octadienyl)-1,2,4,5,6,8-hexahydro-5-(hydroxymethyl)-1-methyl-2-(1-methylethyl)-, (2R*,5R*,8(E))-(+-)-

• Inchi： InChI=1S/C27H39N3O2/c1-18(2)9-7-10-20(5)13-14-30-16-21-15-22(17-31)28-27(32)26(19(3)4)29(6)23-11-8-12-24(30)25(21)23/h8-9,11-13,16,19,22,26,31H,7,10,14-15,17H2,1-6H3,(H,28,32)/b20-13+
• InChI Key： IXKHTVQXDUFBPS-DEDYPNTBSA-N
• SMILES： CC(C)C1C(=O)NC(CC2=CN(C3=C2C(=CC=C3)N1C)CC=C(C)CCC=C(C)C)CO

Computed Properties

• Exact Mass: 437.304228
• Monoisotopic Mass: 437.304228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 5.7

Experimental Properties

• Density: 1.1
• Boiling Point: 662.2°C at 760 mmHg
• Flash Point: 354.3°C
• Refractive Index: 1.573